molecular formula C11H17NO B8315064 2-(1-methyl-4,5,6,7-tetrahydro-1H-indol-4-yl)ethanol

2-(1-methyl-4,5,6,7-tetrahydro-1H-indol-4-yl)ethanol

Cat. No.: B8315064
M. Wt: 179.26 g/mol
InChI Key: OPHOEQWQVVAKCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-methyl-4,5,6,7-tetrahydro-1H-indol-4-yl)ethanol is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H17NO

Molecular Weight

179.26 g/mol

IUPAC Name

2-(1-methyl-4,5,6,7-tetrahydroindol-4-yl)ethanol

InChI

InChI=1S/C11H17NO/c1-12-7-5-10-9(6-8-13)3-2-4-11(10)12/h5,7,9,13H,2-4,6,8H2,1H3

InChI Key

OPHOEQWQVVAKCU-UHFFFAOYSA-N

Canonical SMILES

CN1C=CC2=C1CCCC2CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of ethyl 2-(1-methyl-4,5,6,7-tetrahydro-1H-indol-4-yl)acetate (0.22 g, 1.00 mmol) in THF anh. is added slowly over a suspension of AlLiH4 (0.1 g, 2.63 mmol) in THF anh. (10 mL) cooled in an ice bath. The mixture is maintained under stirring at room temperature for 1 hour and then is refluxed for 3 hours. The mixture is hydrolyzed with ice and NaOH (10%), filtered and the solvent is evaporated under reduced pressure. The residue is dissolved in ethyl acetate and washed with water. The organic phase is removed at reduced pressure and the resulting crude is purified by column chromatography, giving 2-(1-methyl-4,5,6,7-tetrahydro-1H-indol-4-yl)ethanol (0.15 g, 0.84 mmol, 84%, oil). 1H NMR (300 MHz, CDCl3): δ 1.37 (m, 1H), 1.68 (m, 3H), 1.92 (m, 3H), 2.49 (m, 2H), 2.78 (m, 1H), 3.46 (s, 3H), 3.81 (m, 2H), 5.99 (d, J=2.5 Hz, 1H), 6.50 (d, J=2.5 Hz, 1H).
Name
ethyl 2-(1-methyl-4,5,6,7-tetrahydro-1H-indol-4-yl)acetate
Quantity
0.22 g
Type
reactant
Reaction Step One
[Compound]
Name
AlLiH4
Quantity
0.1 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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